Cas no 6665-78-7 (5,7-Diacetoxyflavone)

5,7-Diacetoxyflavone structure
5,7-Diacetoxyflavone structure
Product Name:5,7-Diacetoxyflavone
CAS No:6665-78-7
MF:C19H14O6
MW:338.310865879059
CID:836801
PubChem ID:467492
Update Time:2025-04-19

5,7-Diacetoxyflavone Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-2-phenyl-4H-chromene-5,7-diyl diacetate
    • 5,7-Diacetoxyflavone
    • 5,7-Diacetoxy-2-phenyl-chromen-4-on
    • 5,7-diacetoxy-2-phenyl-chromen-4-one
    • 5,7-Dinitrochinolin
    • 5,7-dinitro-quinoline
    • 5,7-di-O-acetyl chrysin
    • 5.7-Diacetoxy-flavon
    • chrysin diacetate
    • Quinoline,5,7-dinitro
    • [ "" ]
    • (5-acetoxy-4-oxo-2-phenyl-chromen-7-yl) acetate
    • HY-N2659
    • CS-0023084
    • 6665-78-7
    • 5-Acetyloxy-4-oxo-2-phenyl-4H-chromen-7-yl acetate
    • Flavone, 5,7-dihydroxy-, diacetate (7CI,8CI); 5,7-Diacetoxyflavone; Di-O-acetylchrysin
    • (5-acetyloxy-4-oxo-2-phenylchromen-7-yl) acetate
    • FS-8937
    • CHEMBL367505
    • FAVULDRRJPCIGK-UHFFFAOYSA-N
    • AKOS022184680
    • SCHEMBL15263635
    • 5-(ACETYLOXY)-4-OXO-2-PHENYLCHROMEN-7-YL ACETATE
    • G78271
    • Inchi： 1S/C19H14O6/c1-11(20)23-14-8-17(24-12(2)21)19-15(22)10-16(25-18(19)9-14)13-6-4-3-5-7-13/h3-10H,1-2H3
    • InChI Key： FAVULDRRJPCIGK-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=CC=2)=CC(C2C(=CC(=CC1=2)OC(C)=O)OC(C)=O)=O

Computed Properties

  • Exact Mass: 338.07900
  • Monoisotopic Mass: 338.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 518.9±50.0 °C at 760 mmHg
  • Flash Point: 230.1±30.2 °C
  • PSA: 82.81000
  • LogP: 3.31060
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

5,7-Diacetoxyflavone Security Information

5,7-Diacetoxyflavone Customs Data

  • HS CODE：2915390090
  • Customs Data：

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

5,7-Diacetoxyflavone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449042453-5mg
5,7-Diacetoxyflavone
 6665-78-7 95%
5mg
 $680.00 2023-09-01
TargetMol Chemicals
TN3092-5 mg
5,7-Diacetoxyflavone
 6665-78-7 98%
5mg
 ￥ 3,230 2023-07-11
TargetMol Chemicals
TN3092-1 mL * 10 mM (in DMSO)
5,7-Diacetoxyflavone
 6665-78-7 98%
1 mL * 10 mM (in DMSO)
 ￥ 3,330 2023-07-11
Aaron
AR00FFDK-5mg
5,7-Diacetoxyflavone
 6665-78-7 95%
5mg
 $476.00 2025-02-11
Aaron
AR00FFDK-10mg
5,7-Diacetoxyflavone
 6665-78-7 95%
10mg
 $642.00 2025-02-11
Aaron
AR00FFDK-50mg
5,7-Diacetoxyflavone
 6665-78-7 95%
50mg
 $1639.00 2025-02-11
1PlusChem
1P00FF58-5mg
5,7-Diacetoxyflavone
 6665-78-7 95%
5mg
 $521.00 2024-04-22
1PlusChem
1P00FF58-10mg
5,7-Diacetoxyflavone
 6665-78-7 95%
10mg
 $698.00 2024-04-22
1PlusChem
1P00FF58-50mg
5,7-Diacetoxyflavone
 6665-78-7 95%
50mg
 $1757.00 2024-04-22
A2B Chem LLC
AH18668-5mg
5,7-Diacetoxyflavone
 6665-78-7 95%
5mg
 $577.00 2024-04-19

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